3,4,5-trimethoxy-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]benzamide
• InChI: InChI=1S/C21H25N3O7/c1-23-12-14(20(26)24-5-7-31-8-6-24)9-15(21(23)27)22-19(25)13-10-16(28-2)18(30-4)17(11-13)29-3/h9-12H,5-8H2,1-4H3,(H,22,25)
• InChI Key: APRUTMSIXNQYGV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C(=O)N3CCOCC3
• Molecular Formula: C21H25N3O7
• Molecular Weight: 431.4 g/mol

Description

3,4,5-trimethoxy-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide is a useful research compound. Its molecular formula is C21H25N3O7 and its molecular weight is 431.445. The purity is usually 95%.
BenchChem offers high-quality 3,4,5-trimethoxy-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4,5-trimethoxy-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and chemical properties of compounds related to "3,4,5-trimethoxy-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)benzamide" includes the development of heterocyclic derivatives through various chemical reactions. For example, the synthesis of polycyclic imidazolidinones via amine redox-annulation demonstrates the chemical versatility of related compounds, providing a pathway to generate novel structures with potential biological activity (Zhu et al., 2017).

Pharmacological Applications

Several studies focus on the pharmacological applications of derivatives, exploring their potential as therapeutic agents. For instance, research on the synthesis and pharmacological investigation of new alkoxybenzamides, including 3:4:5-trimethoxybenzamides, has shown that some derivatives possess tranquillizing and analgesic effects, highlighting their potential in developing new medications (Vargha et al., 1962).

Chemical Reaction Studies

Studies also include the exploration of chemical reactions involving similar compounds, providing insights into their reactivity and potential for creating new chemical entities. For instance, the Bischler-Napieralski reaction of 2-aryl aromatic formamides has been investigated for its ability to produce novel compounds, including unexpected products through abnormal reaction pathways (Ishikawa et al., 2000).